(E)-N-(3-allyl-5-methyl-4-oxothiazolidin-2-ylidene)-4-chlorobenzenesulfonamide

• IUPAC Name: (NE)-4-chloro-N-(5-methyl-4-oxo-3-prop-2-enyl-1,3-thiazolidin-2-ylidene)benzenesulfonamide
• InChI: InChI=1S/C13H13ClN2O3S2/c1-3-8-16-12(17)9(2)20-13(16)15-21(18,19)11-6-4-10(14)5-7-11/h3-7,9H,1,8H2,2H3/b15-13+
• InChI Key: WOTXYJUJKKQKRL-FYWRMAATSA-N
• Canonical SMILES: CC1C(=O)N(C(=NS(=O)(=O)C2=CC=C(C=C2)Cl)S1)CC=C
• Isomeric SMILES: CC1C(=O)N(/C(=N\S(=O)(=O)C2=CC=C(C=C2)Cl)/S1)CC=C
• Molecular Formula: C13H13ClN2O3S2
• Molecular Weight: 344.8 g/mol

Description

(E)-N-(3-allyl-5-methyl-4-oxothiazolidin-2-ylidene)-4-chlorobenzenesulfonamide is a chemical compound that belongs to the thiazolidinone family. This compound has gained significant attention due to its potential applications in scientific research.

Scientific Research Applications

Photodynamic Therapy Applications

The study by Pişkin et al. (2020) synthesized new zinc phthalocyanines substituted with benzenesulfonamide derivative groups containing Schiff base, highlighting their high singlet oxygen quantum yield. These properties make them valuable as Type II photosensitizers for treating cancer in photodynamic therapy, showcasing their significant potential in medical applications (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer and Antiviral Activities

Küçükgüzel et al. (2013) synthesized a series of N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene) derivatives and evaluated their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. Their findings suggest the potential development of these compounds into therapeutic agents, particularly highlighting one compound's efficacy against human tumor cell lines and modest inhibition of HCV NS5B RdRp activity (Küçükgüzel et al., 2013).

Antimicrobial Properties

Patel and Shaikh (2010) discussed the synthesis of 4-Thiazolidinones of Nicotinic Acid with 2-Amino-6-methylbenzothiazole, exploring their in vitro antimicrobial screening against various bacterial and fungal species. Some compounds exhibited activities comparable with standard drugs, indicating their potential in antimicrobial treatments (Patel & Shaikh, 2010).

Environmental Monitoring

Lin et al. (2016) developed thiazolone-based zinc complexes with intense fluorescence emission for naked-eye detection of acid/base and toluene. This application is crucial for environmental monitoring, showcasing how these compounds can contribute to detecting and monitoring pollutants (Lin et al., 2016).